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Compound of Interest

Compound Name: cis-3-Heptene

Cat. No.: B043857

Chemical Identification and Physical Properties

cis-3-Heptene is a colorless liquid.[1][2] It is an unsaturated aliphatic hydrocarbon with the
molecular formula C7H14 and a molecular weight of approximately 98.19 g/mol .[3]

Table 1: Physical and Chemical Properties of cis-3-Heptene

Property Value Source(s)
Molecular Formula C7H14 [1]
Molecular Weight 98.19 g/mol

CAS Number 7642-10-6

Appearance Colorless liquid [1][2]
Specific Gravity 0.70 g/mL [4]

Data not consistently available

Boiling Point o

for cis-isomer alone
Refractive Index ~1.40 [4]
Solubility Low water solubility [5]

Hazard Identification and Classification
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cis-3-Heptene is classified as a hazardous substance. The primary hazards are its flammability
and potential health effects upon exposure.[3]

» GHS Classification:
o Flammable Liquids: Category 2, Highly Flammable liquid and vapor.[1][3][6]
o Aspiration Hazard: May be fatal if swallowed and enters airways.[1][7]
o Eye Irritation: Causes serious eye irritation.[3]

Signal Word:Danger[1][3][6]

Hazard Statements:

o H225: Highly flammable liquid and vapor.[1][3]

o H304: May be fatal if swallowed and enters airways.[1]

e H319: Causes serious eye irritation.[3]

Fire and Explosion Hazards

cis-3-Heptene is a highly flammable liquid and poses a significant fire hazard.[6][8] Vapors are
heavier than air and may travel to a source of ignition and flash back.[6][8] Containers may
explode when heated.[6][8]

Table 2: Fire and Explosion Hazard Data
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Hazard

Information

Source(s)

Classification

Flammable Liquid, Category 2

[6]

Extinguishing Media

CO2, dry chemical, or foam.
Water may not be effective.
Water mist can be used to cool

closed containers.

[6]18]

Fire Fighting Procedures

Wear self-contained breathing
apparatus (SCBA) and full

protective gear.

[6]

Unusual Hazards

Vapors can form explosive
mixtures with air and travel to
an ignition source.[6][8]
Containers may explode in a
fire.[6][8] Poisonous gases are

produced in a fire.

[8]

Static Discharge

The substance can
accumulate static charges
which may cause ignition. Take
precautionary measures

against static discharge.

[6]7]

Health Hazard and Toxicological Information

Exposure to cis-3-Heptene can occur through inhalation, skin contact, eye contact, and

ingestion.

 Inhalation: Breathing vapors can irritate the nose, throat, and lungs, causing symptoms like

coughing and shortness of breath.[8] High vapor concentrations may lead to headache,

dizziness, tiredness, nausea, and vomiting.[6][8]

o Skin Contact: May cause skin irritation.[1][2][8]

o Eye Contact: Causes serious eye irritation.[3][8]
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 Ingestion: Aspiration hazard. May be fatal if swallowed and enters the airways, potentially
causing pulmonary edema and pneumonitis.[1][7] Do NOT induce vomiting.[7]

Table 3: Health Hazard and Toxicity Data

Effect Description Source(s)

Skin and eye irritation.[8] High
Acute Effects concentration inhalation may [2]

cause narcotic effects.

No specific data available on
. long-term exposure to cis-3-
Chronic Effects ) ]
Heptene in the provided

results.

) o Not listed as a carcinogen by
Carcinogenicity major agencies [5]

Experimental Protocols

Detailed experimental protocols for the derivation of the toxicological and physical hazard data
cited in safety data sheets are not typically published within those documents. This information
is generated through standardized testing methodologies, such as those established by the
OECD (Organisation for Economic Co-operation and Development) or equivalent regulatory
bodies. For specific experimental details, researchers would need to consult specialized
toxicological databases or original research publications, which were not available in the
general safety documents retrieved.

Safe Handling and Exposure Controls

6.1 Engineering Controls To minimize exposure, work in a well-ventilated area, preferably in a
chemical fume hood.[6] Use explosion-proof electrical, ventilating, and lighting equipment.[6] All
metal parts of equipment should be grounded and bonded to prevent static electricity
discharge.[6]

6.2 Personal Protective Equipment (PPE) The selection of PPE depends on the potential for
exposure.
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o Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[6]

» Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent skin exposure.[5][6]

e Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved
respirator with an organic vapor cartridge.[7] For emergencies or high concentrations, a self-
contained breathing apparatus (SCBA) is required.[6][9]

6.3 Handling and Storage

o Keep away from heat, sparks, open flames, and other ignition sources.[6][8]

e No smoking in handling areas.[6][8]

e Use only non-sparking tools.[6]

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][8]

¢ Incompatible with strong oxidizing agents (e.g., perchlorates, peroxides, nitrates).[8]
Emergency Procedures

7.1 First Aid Measures

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[6]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes.[6]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get
medical attention if symptoms occur.[6]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Call a physician or poison control center immediately.[6][7]

7.2 Accidental Release Measures (Spills)
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Evacuate personnel and secure the area.[8]
Remove all sources of ignition.[6][8]

Ensure adequate ventilation.[6]

Wear appropriate personal protective equipment.[7]

Contain the spill. Soak up with inert absorbent material (e.g., sand, vermiculite) and place in
a suitable, closed container for disposal.[6][8]

Do not let the chemical enter the environment or drains.[6][7]

Stability and Reactivity

Reactivity: Not reactive under normal conditions.[5]

Chemical Stability: Stable under recommended storage conditions.[5]
Hazardous Reactions: Hazardous polymerization does not occur.[5]
Conditions to Avoid: Heat, flames, sparks, and static discharge.[6][7]
Incompatible Materials: Strong oxidizing agents.[8]

Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide and
carbon dioxide.[7]

Mandatory Visualizations
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Workflow for cis-3-Heptene Spill Response
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Hierarchy of Controls for Exposure Minimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b043857?utm_src=pdf-body-img
https://www.benchchem.com/product/b043857?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. 3-Heptene | C7H14 | CID 11612 - PubChem [pubchem.ncbi.nim.nih.gov]

e 2. 3-Heptene - Hazardous Agents | Haz-Map [haz-map.com]

o 3. 3-Heptene, (32)- | C7H14 | CID 5357258 - PubChem [pubchem.ncbi.nim.nih.gov]
» 4. labproinc.com [labproinc.com]

o 5. fishersci.com [fishersci.com]

e 6. fishersci.com [fishersci.com]

e 7. content.labscoop.com [content.labscoop.com]

e 8. nj.gov [nj.gov]

» 9. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

« To cite this document: BenchChem. [Health and safety data for cis-3-Heptene handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043857#health-and-safety-data-for-cis-3-heptene-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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